Cas no 896680-70-9 (2-butanamidothiophene-3-carboxamide)

• Product Name: 2-butanamidothiophene-3-carboxamide
• CAS No: 896680-70-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5537180
• Update Time: 2025-05-20

2-butanamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-butyramidothiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[(1-oxobutyl)amino]-
• 2-butanamidothiophene-3-carboxamide

• Inchi： 1S/C9H12N2O2S/c1-2-3-7(12)11-9-6(8(10)13)4-5-14-9/h4-5H,2-3H2,1H3,(H2,10,13)(H,11,12)
• InChI Key： QFUOJZBSCYPNSJ-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCC)SC=CC=1C(N)=O

Additional information on 2-butanamidothiophene-3-carboxamide

Professional Introduction to 2-butanamidothiophene-3-carboxamide (CAS No. 896680-70-9)

2-butanamidothiophene-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 896680-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural framework of 2-butanamidothiophene-3-carboxamide incorporates both an amide functional group and a thiophene ring, characteristics that contribute to its unique chemical properties and reactivity.

The amide moiety in 2-butanamidothiophene-3-carboxamide plays a crucial role in modulating its biological interactions. Amides are known for their stability and ability to participate in hydrogen bonding, making them valuable in the design of bioactive molecules. The presence of the amide group in this compound suggests potential applications in the development of protease inhibitors, which are essential in treating various diseases, including cancer and inflammation-related disorders. Protease inhibitors can block the activity of specific enzymes, thereby preventing the progression of pathological processes.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is another key feature that enhances the pharmacological potential of 2-butanamidothiophene-3-carboxamide. Thiophenes and their derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. Recent research has highlighted the role of thiophene-based compounds in addressing neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their ability to cross the blood-brain barrier and interact with central nervous system receptors.

Recent advancements in medicinal chemistry have demonstrated the importance of 2-butanamidothiophene-3-carboxamide in the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. The combination of the amide and thiophene functionalities allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug formulation.

In addition to its potential in oncology, 2-butanamidothiophene-3-carboxamide has been explored for its antimicrobial properties. Emerging evidence suggests that thiophene derivatives can disrupt bacterial cell membranes, leading to their efficacy against multidrug-resistant strains. This makes 2-butanamidothiophene-3-carboxamide a promising candidate for developing new antibiotics or antimicrobial agents to combat rising antibiotic resistance.

The synthesis of 2-butanamidothiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic approaches not only enhance efficiency but also minimize environmental impact, aligning with green chemistry principles.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-butanamidothiophene-3-carboxamide with biological targets. Computer simulations have revealed that this compound can effectively bind to specific protein pockets, modulating enzyme activity and inhibiting pathogenic processes. Such insights are invaluable in rational drug design and optimizing lead compounds for clinical trials.

The pharmacokinetic profile of 2-butanamidothiophene-3-carboxamide is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to ensure its suitability for therapeutic use. Preclinical studies have indicated favorable pharmacokinetic characteristics, suggesting that this compound may exhibit prolonged half-life and reduced toxicity compared to existing drugs.

Future directions in the study of 2-butanamidothiophene-3-carboxamide include exploring its role in targeted drug delivery systems. Nanotechnology-based delivery platforms can enhance the bioavailability and specificity of this compound, potentially improving treatment outcomes for patients with chronic diseases. Additionally, combination therapies involving 2-butanamidothiophene-3-carboxamide with other pharmacological agents may offer synergistic effects, further expanding its therapeutic potential.

In conclusion, 2-butanamidothiophene-3-carboxamide (CAS No. 896680-70-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in addressing various health challenges. Continued investigation into its synthesis, pharmacology, and clinical applications will likely yield significant advancements in medicine.